Cas no 21082-31-5 (9-N-ribofuranosyluric acid 5'-monophosphate)

• Product Name: 9-N-ribofuranosyluric acid 5'-monophosphate
• CAS No: 21082-31-5
• MF: C₁₀H₁₃N₄O₁₀P
• MW: 380.204783201218
• CID: 911071
• PubChem ID: 152330
• Update Time: 2025-04-19

9-N-ribofuranosyluric acid 5'-monophosphate Chemical and Physical Properties

Names and Identifiers

• 9-N-ribofuranosyluric acid 5'-monophosphate
• 5'-Xanthylic acid, 7,8-dihydro-8-oxo-
• DTXSID70943394
• [(2R,3S,4R)-3,4-dihydroxy-5-(2,6,8-trioxo-3,7-dihydropurin-9-yl)oxolan-2-yl]methyl dihydrogen phosphate
• 21082-31-5
• 9-(5-O-Phosphonopentofuranosyl)-9H-purine-2,6,8-triol

• Inchi： 1S/C10H13N4O10P/c15-4-2(1-23-25(20,21)22)24-8(5(4)16)14-6-3(11-10(14)19)7(17)13-9(18)12-6/h2,4-5,8,15-16H,1H2,(H,11,19)(H2,20,21,22)(H2,12,13,17,18)
• InChI Key： YWNXQSHHYSTFPH-UHFFFAOYSA-N
• SMILES： OC1C(O)C(N2C(=O)NC3=C2NC(NC3=O)=O)OC1COP(=O)(O)O

Computed Properties

• Exact Mass: 380.03700
• Monoisotopic Mass: 380.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207A^2
• XLogP3: -4.9

Experimental Properties

• Density: 2.09
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.739
• PSA: 229.77000
• LogP: -3.56530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates